2-(4-tert-Butylphenyl)acetylene-1-boronic acid diisopropylester

• IUPAC Name: 2-(4-tert-butylphenyl)ethynyl-di(propan-2-yloxy)borane
• InChI: InChI=1S/C18H27BO2/c1-14(2)20-19(21-15(3)4)13-12-16-8-10-17(11-9-16)18(5,6)7/h8-11,14-15H,1-7H3
• InChI Key: WNYBIDQHHFCWHD-UHFFFAOYSA-N
• Canonical SMILES: B(C#CC1=CC=C(C=C1)C(C)(C)C)(OC(C)C)OC(C)C
• Molecular Formula: C18H27BO2
• Molecular Weight: 286.2 g/mol

Description

Synthesis Analysis

This compound is a cross-coupling building block used in the synthesis of tetracycline derivatives. It is also used in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction.

Chemical Reactions Analysis

This compound participates in Suzuki–Miyaura coupling reactions. This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst.

Scientific Research Applications

Suzuki–Miyaura Coupling

. SM coupling is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. .

Protodeboronation

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Synthesis of Tetracycline Derivatives

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Organic Synthesis

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Hydroboration

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Functionalizing Deboronation

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Future Directions

The unique structure and properties of this compound enable its applications in synthesis, catalysis, and medicinal chemistry, fostering advancements in various fields. Its use as a building block in the synthesis of tetracycline derivatives suggests potential applications in medicinal chemistry.

Mechanism of Action

Target of Action

The primary target of 2-(4-tert-Butylphenyl)acetylene-1-boronic acid diisopropylester is the palladium catalyst in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

The compound interacts with its target through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This is part of the SM coupling reaction, which also involves an oxidative addition step where palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

The affected pathway is the SM cross-coupling reaction . This reaction is used to conjoin chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The downstream effects include the formation of new carbon–carbon bonds, enabling the synthesis of complex organic compounds .

Result of Action

The result of the compound’s action is the formation of new carbon–carbon bonds via the SM cross-coupling reaction . This enables the synthesis of a wide variety of complex organic compounds .

Action Environment

The action of 2-(4-tert-Butylphenyl)acetylene-1-boronic acid diisopropylester can be influenced by various environmental factors. For instance, the SM cross-coupling reaction is known for its mild and functional group tolerant reaction conditions . Furthermore, the compound is a relatively stable, readily prepared, and generally environmentally benign organoboron reagent , suggesting that it may be stable under a variety of environmental conditions.